Cas no 1805232-95-4 (2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805232-95-4
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4857828
• Update Time: 2025-08-05

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-2-3-1-4(6(10)11)5(8(14)15)13-7(3)12/h1,6H,2H2,(H2,12,13)(H,14,15)
• InChI Key： DRYNRSSPWPDULM-UHFFFAOYSA-N
• SMILES： ClCC1=C(N)N=C(C(=O)O)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid: A Comprehensive Overview

The compound 1805232-95-4, also known as 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, agrochemicals, and advanced materials. The molecule's structure, which includes an amino group, a chloromethyl substituent, and a difluoromethyl group attached to a pyridine ring, contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of pyridine derivatives in modern chemical research. The presence of the pyridine ring in 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid provides a platform for various chemical modifications, enabling the creation of novel compounds with enhanced bioactivity or electronic properties. The amino group at position 2 and the carboxylic acid group at position 6 further enhance the molecule's versatility by allowing for additional functionalization and interactions with other molecules.

The synthesis of 1805232-95-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, often employing transition metal catalysts or microwave-assisted synthesis to accelerate reaction rates and improve selectivity. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In terms of applications, 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid has shown promise in the field of pharmacology. Its ability to act as a precursor for bioactive molecules has led to its use in drug discovery programs targeting various diseases, including cancer and infectious diseases. The chloromethyl group introduces electrophilic reactivity, which can be exploited in medicinal chemistry to create covalent inhibitors or prodrugs with improved pharmacokinetic profiles.

Additionally, this compound has been investigated for its potential in agrochemicals, particularly as a building block for herbicides or fungicides. The fluorinated substituents enhance the molecule's stability and bioavailability, making it an attractive candidate for agricultural applications. Recent studies have also explored its role in materials science, where it has been used as a precursor for advanced polymers or as an additive in electronic materials.

The latest research on 1805232-95-4 has focused on understanding its electronic properties and reactivity under different conditions. Computational studies have provided insights into the molecule's electronic structure, revealing that the presence of electron-withdrawing groups such as the difluoromethyl substituent significantly alters the pyridine ring's electron density. This property makes the compound suitable for use in electrochemical applications or as a component in organic light-emitting diodes (OLEDs).

In conclusion, 1805232-95-4, or 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylic acid, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.